MFCD18316139

• IUPAC Name: methyl 4-(3-bromo-5-hydroxyphenyl)-3-fluorobenzoate
• InChI: InChI=1S/C14H10BrFO3/c1-19-14(18)8-2-3-12(13(16)6-8)9-4-10(15)7-11(17)5-9/h2-7,17H,1H3
• InChI Key: HTAOQQFYJQJHDH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)F
• Molecular Formula: C14H10BrFO3
• DSSTOX Substance ID: DTXSID90686458
• Molecular Weight: 325.13 g/mol
• CAS No.: 1261930-19-1

Description

Based on the nomenclature conventions observed in similar MDL identifiers (e.g., MFCD00003330 and MFCD00039227), it likely belongs to a class of halogenated or organofluorine compounds with applications in pharmaceuticals, materials science, or industrial chemistry . Compounds under the MFCD series are often characterized by their unique physicochemical properties, such as solubility, thermal stability, and reactivity, which are critical for their industrial and research applications.

Preparation Methods

The synthesis of MFCD18316139 involves several routes and reaction conditions. One common method includes the use of specific reagents under controlled conditions to achieve the desired product. Industrial production methods often involve large-scale synthesis techniques that ensure high yield and purity of the compound. These methods may include advanced techniques such as catalytic processes, high-temperature reactions, and the use of specialized equipment to maintain the integrity of the compound during production .

Chemical Reactions Analysis

MFCD18316139 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, play a crucial role in determining the outcome of these reactions. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

MFCD18316139 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it is studied for its potential effects on cellular processes and its role in biochemical pathways. In medicine, this compound is explored for its therapeutic potential in treating various diseases. Industrial applications include its use in the production of specialized materials and as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of MFCD18316139 involves its interaction with specific molecular targets and pathways. This compound exerts its effects by binding to target molecules, thereby modulating their activity. The pathways involved may include enzymatic reactions, signal transduction pathways, and other biochemical processes. Understanding the mechanism of action is crucial for developing new applications and improving the efficacy of the compound .

Comparison with Similar Compounds

Research Findings and Implications

Molecular Weight and Solubility :

• Higher molecular weight in brominated compounds correlates with reduced aqueous solubility, necessitating co-solvents for biomedical use .
• Fluorinated analogues achieve a balance between lipophilicity and solubility, broadening their applicability in drug design .

Synthetic Efficiency :

• Catalyst-driven methods (e.g., A-FGO in MFCD00003330) reduce waste and improve yield scalability compared to traditional stoichiometric approaches .

Regulatory Considerations :

• Fluorinated compounds face stricter environmental regulations due to persistence, whereas brominated analogues are scrutinized for toxicity .